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Compound of Interest

Compound Name: 2-Naphthoxyacetic acid

Cat. No.: B087243

Introduction

2-Naphthoxyacetic acid (BNOA), also known as 3-Naphthoxyacetic acid, is a synthetic plant
growth regulator with auxin-like activity.[1][2] It is absorbed by the plant through its leaves and
roots and is widely used in agriculture and research to stimulate plant growth, promote fruit set,
prevent premature fruit drop, and increase overall yield.[3][4] BNOA functions by promoting cell
division and expansion, inducing the formation of adventitious roots, and stimulating fruit
enlargement.[4] These protocols provide detailed guidance on the preparation and foliar
application of BNOA for research and developmental purposes.

Data Presentation: Application Rates and Effects

The following tables summarize recommended application concentrations and observed effects

of BNOA on various plant species.

Table 1: Recommended Foliar Application Rates of 2-Naphthoxyacetic Acid for Various Crops

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b087243?utm_src=pdf-interest
https://www.benchchem.com/product/b087243?utm_src=pdf-body
https://plantbiotec.com/2-naphthoxyacetic-acid
https://doraagri.com/product/2-naphthoxyacetic-acidbnoa/
https://agrochemic.com/2-naphthoxyacetic-acid%EF%BC%88bnoa%EF%BC%89-plant-growth-regulator-technical-profile.html
https://www.plantgrowthhormones.com/plant-growth-regulator/promote-growth-plant-hormones/2-naphthoxyacetic-acid-bnoa.html
https://www.plantgrowthhormones.com/plant-growth-regulator/promote-growth-plant-hormones/2-naphthoxyacetic-acid-bnoa.html
https://www.benchchem.com/product/b087243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Application

Application Timing

Crop Concentration Desired Effect
& Frequency
(mg/L or ppm)
Brush-apply to open Promote fruit setting
Tomato 20-40 flowers during the and prevent flower
flowering period.[3][5] drop.[3][6]
_ Prevent flower and
Spray flowers during ) ) )
Strawberry 40 - 60 ) fruit drop, improve fruit
early flowering.[3]
set.[4]
Spray leaf and flower )
) ] Induce flowering and
Pineapple 10 buds before flowering.
regulate growth.[4]
[718]
Spray young fruits 2-3
'p Y young ] Stimulate fruit
20 times after fruit
) enlargement.[6]
formation.[7][8]
Spray leaves 3 times
at 10-15 day intervals,  Prevent bud and boll
Cotton 1-8 starting at the drop, regulate growth.
beginning of the [7]
flowering period.[7]
Spray the whole plant
2-3 times at 15-day Promote growth and
Apple, Pear 15-20 intervals, starting 45 prevent pre-harvest
days before harvest. fruit drop.[7][8]
[718]
Spray the fruit pedicle Prevent pre-harvest
Citrus 40 - 60 15 days before fruit drop and increase
harvest.[7][8] yield.[7][8]
Spray the whole plant Increase the density
Cucumber 5-12 1-2 times during the of female flowers and

growth period.[7]

regulate growth.[7]
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Spray flowers during

Prevent flower

Pepper, Eggplant 40 - 60 ] abscission and

early flowering.[3] ) )

improve fruit set.[3][6]

Spray leaves 2-3

) ] Promote growth and
Sugarcane 15-20 times during the ) ]

o ) increase yield.[7][8]

tillering period.[7][8]

Spray the flag leaf and  Promote greening and
Rice 20- 30 P -y J ) g. J

panicle.[7] increase yield.[7]

Spray the flag leaf and  Promaote tillering and
Wheat 20- 30 panicle during the increase the panicle

tillering period.[7] rate.[7]

Spray leaves 2-3 Regulate growth and
Tobacco 10-20 times during the improve leaf quality.[7]

growth period.[7][8]

[8]

Table 2: Experimental Data on the Effect of BNOA on Hydroponic Tomato (Solanum

lycopersicum L.)[5]
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BNOA Dose Average Fruit . Equatorial Polar Diameter
(mglL) Weight (g) Fruit Set (%) Diameter (mm) (mm)

0 (Control) 65.87 64.02 40.96 62.80

20 - 78.40 (approx.) - -

30 76.29 (approx.) 78.40 (approx.) - -

40 76.29 78.40 45.38 62.84

50 - - - -

60 - - - -

Doses of 20, 30,
and 40 mg/L
were found to be
statistically
similar for fruit
set percentage,
while 30 and 40
mg/L were
similar for
average fruit
weight. The 40
mg/L dose
yielded the best
overall results
compared to the

control.[5]

Experimental Protocols

Protocol 1: Preparation of 2-Naphthoxyacetic Acid Stock Solution

BNOA has low solubility in water but is soluble in ethanol, acetone, and DMSO.[1] This protocol

describes the preparation of a concentrated stock solution, which can be diluted for final use.

Materials:
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e 2-Naphthoxyacetic acid (BNOA) powder (=98% purity)[1]

e Ethanol (95%) or Sodium Hydroxide (1M NaOH)

e Volumetric flask (e.g., 100 mL)

o Magnetic stirrer and stir bar

» Weighing scale

¢ Distilled or deionized water

o Personal Protective Equipment (PPE): gloves, safety glasses, lab coat[1]

Procedure:

o Safety Precautions: Wear appropriate PPE. BNOA can cause serious eye irritation and is
harmful if swallowed.[1]

» Weighing BNOA: Accurately weigh the desired amount of BNOA powder. For a 1000 mg/L
(ppm) stock solution in a 100 mL flask, weigh 100 mg of BNOA.

 Dissolving BNOA:

o Method A (Ethanol): Transfer the weighed BNOA powder to the 100 mL volumetric flask.
Add a small amount of 95% ethanol (e.g., 10-20 mL) and swirl gently or use a magnetic
stirrer until the powder is completely dissolved.

o Method B (Alkali): Transfer the BNOA powder to the flask. Add a few drops of 1M NaOH to
dissolve the powder, forming a water-soluble salt.[4][6] Swirl until fully dissolved.

 Dilution to Final Volume: Once the BNOA is fully dissolved, slowly add distilled water to the
flask, mixing continuously, until the volume reaches the 100 mL mark.

o Storage: Transfer the stock solution to a clearly labeled, sealed container. Store at 2—-8 °C in
a cool, dry, and dark place to prevent degradation.[1][2]

Protocol 2: Preparation of the Working Foliar Spray Solution
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This protocol details the dilution of the stock solution to the final application concentration.

Materials:

BNOA stock solution (from Protocol 1)

Large beaker or spray tank

Graduated cylinders

Distilled or deionized water

(Optional) Surfactant/wetting agent
Procedure:

e Calculate Required Volume: Determine the volume of stock solution needed using the
dilution formula: C1V1 = C2V2

[e]

C1 = Concentration of the stock solution (e.g., 1000 mg/L)

V1 = Volume of the stock solution to be calculated

o

[¢]

C2 = Desired final concentration (e.g., 40 mg/L)

o

V2 = Final volume of the spray solution needed (e.g., 1 L or 1000 mL)

[e]

Example: To make 1 L of a 40 mg/L solution from a 1000 mg/L stock: (1000 mg/L) * V1 =
(40 mg/L) * (1000 mL) V1 = 40,000 / 1000 = 40 mL of stock solution.

» Mixing: Fill the spray tank with approximately half the required final volume of clean water.[9]

e Add Stock Solution: Add the calculated volume (40 mL in the example) of the BNOA stock
solution to the spray tank.

¢ Add Surfactant (Optional): If desired, add a non-ionic surfactant according to the
manufacturer's instructions. This can improve the adhesion and absorption of the spray on
the leaf surface.
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 Final Dilution: Add the remaining water to reach the final desired volume (1 L in this case)
and mix thoroughly to ensure a homogenous solution.[9] The solution is now ready for
application.

Protocol 3: Foliar Spray Application Technique

This protocol provides a general methodology for applying the BNOA solution to plants in a
research setting.

Materials:

Prepared BNOA working solution
o Handheld sprayer or backpack sprayer (ensure it is clean and free of contaminants)

» Control solution (water, or water with the same amount of solvent/surfactant used for the
BNOA solution)

o Experimental plants
» PPE (gloves, safety glasses)
Procedure:

o Optimal Timing: Apply the foliar spray during the cooler parts of the day, such as the early
morning or late evening, to minimize evaporation and prevent leaf burn.

o Control Group: For experimental validity, always include a control group of plants that are
sprayed only with the control solution.

o Application:
o Fill the sprayer with the BNOA working solution.
o Adjust the nozzle to produce a fine mist.

o Spray the target plant parts (e.g., flowers, leaves, whole plant) as specified by the
experimental design. Ensure thorough and uniform coverage until the solution begins to
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drip from the foliage.[9]

o Maintain a constant speed and distance from the plants to ensure equal application across
all treated units.[10]

o Post-Application:

[¢]

Label the treated and control plants clearly.

[¢]

Avoid watering the plants via overhead irrigation for at least 24 hours to allow for
maximum absorption of the compound.

[¢]

Monitor plants for any phytotoxic effects.

[e]

Collect data on the desired parameters (e.g., fruit set percentage, fruit weight, yield) at
predetermined time points.[11]

Visualizations
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General workflow for a BNOA foliar spray experiment.
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Simplified mechanism of action for BNOA as a plant growth regulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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